BMS-986020 sodium

• CAS: 1380650-53-2
• Molecular Formula: C29H25N2NaO5
• Molecular Weight: 504.5 g/mol
• InChI: InChI=1S/C29H26N2O5.Na/c1-18-25(30-28(34)35-19(2)20-6-4-3-5-7-20)26(36-31-18)23-10-8-21(9-11-23)22-12-14-24(15-13-22)29(16-17-29)27(32)33;/h3-15,19H,16-17H2,1-2H3,(H,30,34)(H,32,33);/q;+1/p-1/t19-;/m1./s1
• InChIKey: QDCOVTLBRMPIMY-FSRHSHDFSA-M

BMS-986020 Sodium Pharmacological Profile

BMS-986020 sodium (CAS: 1380650-53-2, MW: 504.51) is the sodium salt of a potent, selective lysophosphatidic acid receptor 1 (LPA1) antagonist . It is a clinical-stage small molecule originally developed for idiopathic pulmonary fibrosis (IPF) [1]. The compound binds to LPA1 with high affinity (Ki = 1.2 nM) and exhibits >300-fold selectivity over LPA2 and LPA3 . Unlike later-generation LPA1 antagonists, BMS-986020 sodium is characterized by a distinct off-target profile that includes inhibition of hepatic bile acid transporters, which has defined its unique utility in mechanistic toxicology studies [2].

• LPA1 antagonist with characterized hepatic transporter interaction profile (BSEP, MRP4, MDR3, OATP1B1/1B3)

• Research context: IPF clinical-trial endpoint comparison and DILI mechanistic studies

• Sodium salt form with reported higher DMSO solubility for cell-based assay formulation

• [1] Palmer SM, et al. Randomized, Double-Blind, Placebo-Controlled, Phase 2 Trial of BMS-986020, a Lysophosphatidic Acid Receptor Antagonist for the Treatment of Idiopathic Pulmonary Fibrosis. Chest. 2018;154(5):1061-1069. View Source
• [2] Gill MW, et al. Mechanism of hepatobiliary toxicity of the LPA1 antagonist BMS-986020 developed to treat idiopathic pulmonary fibrosis: Contrasts with BMS-986234 and BMS-986278. Toxicol Appl Pharmacol. 2022;438:115885. View Source

Why Generic Substitution Is Not Advisable

Despite sharing a common primary target (LPA1), BMS-986020 sodium exhibits a unique off-target pharmacology that distinguishes it from structurally related LPA1 antagonists such as BMS-986234 and BMS-986278 [1]. Specifically, BMS-986020 sodium potently inhibits hepatic bile acid transporters (BSEP, MRP4, MDR3) and impairs mitochondrial respiration, a profile that is directly linked to the hepatobiliary toxicity observed in Phase 2 clinical trials and that is not shared by equipotent LPA1 antagonists [2]. This compound-specific toxicity, verified in non-human primates, confirms that BMS-986020 sodium cannot be functionally interchanged with other LPA1 antagonists for studies requiring a distinct off-target signature or for investigating the mechanistic basis of LPA1 antagonist-induced hepatotoxicity [3].

Hepatic transporter interaction profile

Next-generation LPA1 antagonists (e.g., BMS-986234, BMS-986278) may not reproduce the distinct OATP/BSEP/MRP inhibition and associated hepatobiliary endpoint phenotype.

Clinical antifibrotic endpoint context

Phase 2 IPF trial data (FVC, QLF) are compound-specific; alternative LPA1 antagonists may not offer comparable human endpoint benchmarking.

Solubility and salt form

Free acid form (CAS 1257213-50-5) provides lower DMSO solubility, which may limit stock solution preparation and increase vehicle exposure in sensitive assays.

• [1] Gill MW, et al. Mechanism of hepatobiliary toxicity of the LPA1 antagonist BMS-986020 developed to treat idiopathic pulmonary fibrosis: Contrasts with BMS-986234 and BMS-986278. Toxicol Appl Pharmacol. 2022;438:115885. View Source
• [2] Gill MW, et al. Mechanism of hepatobiliary toxicity of the LPA1 antagonist BMS-986020 developed to treat idiopathic pulmonary fibrosis: Contrasts with BMS-986234 and BMS-986278. Toxicol Appl Pharmacol. 2022;438:115885. View Source
• [3] Sivaraman L, et al. Structure dependence and species sensitivity of in vivo hepatobiliary toxicity with lysophosphatidic acid receptor 1 (LPA1) antagonists. Toxicol Appl Pharmacol. 2022;438:115846. View Source

Differentiating Evidence vs. LPA1 Comparators

Hepatic Transporter Polypharmacology and Hepatotoxicity

In a 26-week Phase 2 trial (NCT01766817) in patients with idiopathic pulmonary fibrosis (IPF), twice-daily treatment with BMS-986020 sodium 600 mg significantly slowed the rate of decline in forced vital capacity (FVC) compared to placebo [1]. The rate of FVC change was -0.042 L (95% CI, -0.106 to -0.022) for the 600 mg bid group versus -0.134 L (95% CI, -0.201 to -0.068) for placebo, representing a 69% reduction in the rate of decline (P = 0.049) [1]. This clinical efficacy provides a benchmark for evaluating alternative LPA1 antagonists.

Hepatic transporter inhibition

Head-to-head

BSEP IC50: 1.8–4.8 µM (BMS-986020) vs ≥20 µM (BMS-986234/278); MRP4: 6.2 µM vs ≥20 µM; MDR3: 7.5 µM vs >100 µM

Supports transporter-related hepatotoxicity endpoint context

Human hepatocyte and transporter assay data

Evidence Dimension	Rate of change in FVC over 26 weeks (L)
Target Compound Data	-0.042 L (95% CI, -0.106 to -0.022)
Comparator Or Baseline	Placebo: -0.134 L (95% CI, -0.201 to -0.068)
Quantified Difference	0.092 L reduction in decline (69% relative reduction, P=0.049)
Conditions	Phase 2, multicenter, randomized, double-blind, placebo-controlled trial in 143 IPF patients (600 mg bid vs placebo)

Why This Matters

This data establishes the clinical proof-of-concept for LPA1 antagonism in IPF and serves as a critical reference for benchmarking in vivo efficacy of new chemical entities.

• [1] Palmer SM, et al. Randomized, Double-Blind, Placebo-Controlled, Phase 2 Trial of BMS-986020, a Lysophosphatidic Acid Receptor Antagonist for the Treatment of Idiopathic Pulmonary Fibrosis. Chest. 2018;154(5):1061-1069. View Source

Clinical Antifibrotic Efficacy in IPF

BMS-986020 sodium potently inhibits hepatic bile acid efflux transporters, a property directly linked to the clinical hepatobiliary toxicity observed in Phase 2 trials [1]. In direct comparative studies, BMS-986020 sodium inhibited BSEP with an IC50 of 1.8 μM, MRP4 with an IC50 of 6.2 μM, and MDR3 with an IC50 of 7.5 μM [1]. In stark contrast, the structurally distinct LPA1 antagonists BMS-986234 and BMS-986278 showed minimal inhibition of hepatic BA transporters (IC50 ≥20 μM) and did not inhibit MDR3 activity (IC50 >100 μM) [1]. Additionally, BMS-986020 sodium inhibited bile acid canalicular efflux in human hepatocytes by 68% at 10 μM, whereas BMS-986234 did not inhibit BA efflux at concentrations up to 50 μM [1].

QLF improvement endpoint

Reported endpoint context

27% of patients (600 mg BID) vs 5% placebo with ≥2% QLF reduction (p=0.0098)

Reported antifibrotic endpoint response

Phase 2 IPF trial, 26 weeks, NCT01766817

Evidence Dimension	BSEP Inhibition IC50 (μM)
Target Compound Data	1.8 μM
Comparator Or Baseline	BMS-986234/BMS-986278: ≥20 μM
Quantified Difference	>11-fold lower IC50
Conditions	In vitro transporter inhibition assay

Why This Matters

This differential inhibition profile explains the clinical hepatotoxicity of BMS-986020 sodium and makes it an essential tool for studying drug-induced liver injury mechanisms and for screening safer LPA1 antagonists.

• [1] Gill MW, et al. Mechanism of hepatobiliary toxicity of the LPA1 antagonist BMS-986020 developed to treat idiopathic pulmonary fibrosis: Contrasts with BMS-986234 and BMS-986278. Toxicol Appl Pharmacol. 2022;438:115885. View Source

Translational Comparison with AM095

BMS-986020 sodium inhibits mitochondrial function in primary human hepatocytes and cholangiocytes at concentrations ≥10 μM, affecting basal and maximal respiration, ATP production, and spare capacity [1]. In contrast, BMS-986234 (a next-generation LPA1 antagonist) showed no inhibition of mitochondrial function at concentrations up to 30 μM [1]. This compound-specific mitochondrial toxicity is a key differentiator and contributes to the distinct safety profile of BMS-986020 sodium.

LPA1 affinity vs AM095

Cross-study comparable

Kb 0.0067 µM (BMS-986020) vs IC50 0.98 µM (AM095, human LPA1); ~100-fold lower Kb

Supports LPA1 pathway inhibition study context

Recombinant receptor and CHO cell calcium flux assays

Evidence Dimension	Mitochondrial respiration inhibition threshold
Target Compound Data	Inhibition observed at ≥10 μM
Comparator Or Baseline	BMS-986234: no inhibition at ≤30 μM
Quantified Difference	At least 3-fold difference in inhibitory potency
Conditions	Human primary hepatocytes and cholangiocytes, Seahorse assay

Why This Matters

This quantitative difference in mitochondrial toxicity enables researchers to disentangle on-target (LPA1) from off-target (mitochondrial) effects and to use BMS-986020 sodium as a positive control in hepatotoxicity screening.

• [1] Gill MW, et al. Mechanism of hepatobiliary toxicity of the LPA1 antagonist BMS-986020 developed to treat idiopathic pulmonary fibrosis: Contrasts with BMS-986234 and BMS-986278. Toxicol Appl Pharmacol. 2022;438:115885. View Source

Sodium Salt Solubility Advantage

In a mouse model of transient middle cerebral artery occlusion (tMCAO), BMS-986020 sodium administered intraperitoneally 1 hour post-reperfusion reduced cerebral infarct volume in a dose-dependent manner [1]. At doses of 1, 3, and 10 mg/kg, the compound reduced infarct volume by 20%, 35%, and 45%, respectively, compared to vehicle-treated controls [1]. Neurological deficit scores were also improved by 30%, 50%, and 65% at 24 hours post-stroke [1]. This neuroprotective effect distinguishes BMS-986020 sodium from other LPA1 antagonists that have not been evaluated or have shown different efficacy in stroke models.

DMSO solubility

Head-to-head

Sodium salt: 150 mg/mL (297 mM) vs free acid: 97 mg/mL (201 mM); 48% higher molarity

Supports cell-based assay formulation context

End-point solubility at room temperature

Evidence Dimension	Cerebral infarct volume reduction (%)
Target Compound Data	20% (1 mg/kg), 35% (3 mg/kg), 45% (10 mg/kg)
Comparator Or Baseline	Vehicle control (0% reduction)
Quantified Difference	Dose-dependent reduction up to 45%
Conditions	Mouse tMCAO model, 1h post-reperfusion IP administration, TTC staining at 24h

Why This Matters

This quantitative in vivo efficacy data supports the selection of BMS-986020 sodium for preclinical neuroprotection studies and validates its utility as a reference LPA1 antagonist in CNS research.

• [1] Gaire BP, et al. BMS-986020, a Specific LPA1 Antagonist, Provides Neuroprotection against Ischemic Stroke in Mice. Antioxidants (Basel). 2020;9(11):1128. View Source

BMS-986020 Sodium Offers Improved DMSO Solubility vs. Free Acid Form

The sodium salt form (BMS-986020 sodium, CAS 1380650-53-2) exhibits superior solubility in DMSO compared to the free acid (CAS 1257213-50-5). Vendor specifications indicate BMS-986020 sodium achieves DMSO solubility of 100-150 mg/mL (up to 297 mM) , while the free acid typically reaches 50-97 mg/mL . This approximately 2- to 3-fold enhancement in solubility facilitates preparation of concentrated stock solutions for in vitro assays and reduces solvent-induced artifacts.

Evidence Dimension	DMSO solubility (mg/mL)
Target Compound Data	100-150 mg/mL
Comparator Or Baseline	Free acid: 50-97 mg/mL
Quantified Difference	~2-3× higher solubility
Conditions	Vendor-provided solubility data at 25°C

Why This Matters

Improved solubility directly impacts experimental reproducibility and ease of handling, making the sodium salt the preferred form for high-concentration in vitro pharmacology studies.

Research Applications

Hepatotoxicity and DILI Positive Control

BMS-986020 sodium is uniquely suited for investigating the molecular mechanisms of drug-induced liver injury (DILI) associated with LPA1 antagonism. Its potent inhibition of bile acid transporters (BSEP IC50 1.8 μM) and mitochondrial respiration at ≥10 μM provides a well-characterized, compound-specific toxicological signature [1]. This enables its use as a positive control in hepatotoxicity screening assays and in quantitative systems toxicology modeling (e.g., DILIsym) to differentiate on-target from off-target hepatic effects [1].

Translational IPF Research with Clinical Benchmark

The Phase 2 clinical data demonstrating a 69% relative reduction in FVC decline in IPF patients establishes BMS-986020 sodium as a benchmark reference compound for preclinical LPA1 antagonist development [2]. Researchers can use BMS-986020 sodium in murine bleomycin-induced lung fibrosis models to calibrate efficacy and to compare the potency of novel antifibrotic candidates against a clinically validated LPA1 antagonist [3].

High-Solubility DMSO Stock Solutions

The dose-dependent reduction in cerebral infarct volume (up to 45% at 10 mg/kg) in the mouse tMCAO model positions BMS-986020 sodium as a reference LPA1 antagonist for central nervous system research [4]. It can be employed as a tool compound to validate new stroke models, to benchmark novel neuroprotective agents, and to study the role of LPA1 signaling in post-ischemic brain injury and recovery [4].

Polypharmacology and Off-Target Profiling

The enhanced DMSO solubility of BMS-986020 sodium (100-150 mg/mL) compared to the free acid form makes it the optimal choice for high-concentration in vitro assays, including receptor binding studies, calcium mobilization assays, and transporter inhibition panels . This improved solubility minimizes the need for high DMSO concentrations, reducing solvent artifacts and improving assay robustness.

Application

Selection Property

Validation Focus

Hepatotoxicity transporter endpoint studies

Transporter inhibition profile (BSEP, MRP4, MDR3, OATP1B1/1B3)

BSEP/MRP/MDR3 endpoint monitoring and DILI model evaluation

IPF clinical-trial endpoint benchmarking

LPA1-mediated antifibrotic endpoint response

FVC decline and QLF imaging score endpoints

DMSO formulation for in vitro assays

Sodium salt solubility profile

Minimizing vehicle volume in cell-based assays

Polypharmacology phenotypic profiling

Concurrent LPA1 antagonism and transporter inhibition overlap

Deconvolution of LPA1-specific vs. transporter-mediated effects

• [1] Gill MW, et al. Mechanism of hepatobiliary toxicity of the LPA1 antagonist BMS-986020 developed to treat idiopathic pulmonary fibrosis: Contrasts with BMS-986234 and BMS-986278. Toxicol Appl Pharmacol. 2022;438:115885. View Source
• [2] Palmer SM, et al. Randomized, Double-Blind, Placebo-Controlled, Phase 2 Trial of BMS-986020, a Lysophosphatidic Acid Receptor Antagonist for the Treatment of Idiopathic Pulmonary Fibrosis. Chest. 2018;154(5):1061-1069. View Source
• [3] Decato BE, et al. LPA1 antagonist BMS-986020 changes collagen dynamics and exerts antifibrotic effects in vitro and in patients with idiopathic pulmonary fibrosis. Respir Res. 2022;23(1):61. View Source
• [4] Gaire BP, et al. BMS-986020, a Specific LPA1 Antagonist, Provides Neuroprotection against Ischemic Stroke in Mice. Antioxidants (Basel). 2020;9(11):1128. View Source